Cas no 106055-61-2 (Acetic acid, [[(formylamino)carbonyl]amino]oxo-)

Acetic acid, [[(formylamino)carbonyl]amino]oxo- structure
106055-61-2 structure
Product Name:Acetic acid, [[(formylamino)carbonyl]amino]oxo-
CAS No:106055-61-2
MF:C4H4N2O5
MW:160.0849609375
CID:97372
PubChem ID:13766932
Update Time:2025-04-18

Acetic acid, [[(formylamino)carbonyl]amino]oxo- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [[(formylamino)carbonyl]amino]oxo-
    • 2-(formylcarbamoylamino)-2-oxoacetic acid
    • DTXSID90548906
    • [(Formylcarbamoyl)amino](oxo)acetic acid
    • 2-(3-formylureido)-2-oxoacetic acid
    • 106055-61-2
    • Inchi: 1S/C4H4N2O5/c7-1-5-4(11)6-2(8)3(9)10/h1H,(H,9,10)(H2,5,6,7,8,11)
    • InChI Key: KZOHWLOVQMRTHH-UHFFFAOYSA-N
    • SMILES: O=C(NC=O)NC(C(=O)O)=O

Computed Properties

  • Exact Mass: 160.01202123g/mol
  • Monoisotopic Mass: 160.01202123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 113Ų
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